Cas no 2138281-25-9 (N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine)

• Product Name: N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine
• CAS No: 2138281-25-9
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 6547031
• PubChem ID: 165473989
• Update Time: 2025-07-14

N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine Chemical and Physical Properties

Names and Identifiers

• N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine
• EN300-1105212
• 2138281-25-9
• N6',N6'-dimethyl-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2,6'-diamine

• Inchi： 1S/C12H17N3/c1-15(2)8-3-4-9-10(5-8)14-7-12(9)6-11(12)13/h3-5,11,14H,6-7,13H2,1-2H3
• InChI Key： IPWOQVKMKPCIFH-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2C2(C1)CC2N)N(C)C

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.3Ų

Additional information on N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine

Comprehensive Overview of N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine (CAS No. 2138281-25-9)

The compound N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine (CAS No. 2138281-25-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its spirocyclic architecture, featuring a cyclopropane ring fused to an indole core, makes it a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, neurodegenerative diseases, and psychiatric conditions, given its ability to modulate key biological pathways.

One of the most intriguing aspects of N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine is its diamine functionality, which enhances its binding affinity to various neurotransmitter receptors. This property aligns with current trends in precision medicine, where targeted therapies are designed to address specific molecular mechanisms. The compound's dimethyl groups further contribute to its lipophilicity, improving its blood-brain barrier (BBB) penetration—a critical factor for CNS-active drugs.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their three-dimensional complexity and enhanced selectivity. These features are highly sought after in fragment-based drug design and high-throughput screening. The spirocyclopropane-indole motif in CAS No. 2138281-25-9 exemplifies this trend, offering a versatile platform for structure-activity relationship (SAR) studies.

Another area of exploration for N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine is its potential role in epigenetic modulation. Epigenetics has emerged as a hot topic in biomedical research, with applications ranging from cancer therapy to aging-related diseases. The compound's ability to interact with histone deacetylases (HDACs) or DNA methyltransferases (DNMTs) could open new avenues for disease modification.

From a synthetic chemistry perspective, the preparation of N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine presents interesting challenges. The spirocyclic formation requires precise ring-closing strategies, often involving transition metal catalysis or photochemical methods. These techniques are frequently discussed in green chemistry forums, as researchers seek sustainable synthesis routes to minimize environmental impact.

The compound's pharmacokinetic profile is another focal point for investigators. Its metabolic stability and oral bioavailability are critical parameters for advancing it into preclinical development. Recent advancements in ADME (absorption, distribution, metabolism, and excretion) modeling have enabled more accurate predictions of its in vivo behavior, reducing the need for extensive animal testing.

In the context of drug repurposing, CAS No. 2138281-25-9 has also been evaluated for its potential in rare diseases. The Orphan Drug Act and similar global initiatives have spurred interest in identifying new uses for existing compounds, and N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine could be a candidate for such efforts. Its multi-target activity makes it particularly appealing for polypharmacology approaches.

Finally, the compound's relevance to personalized medicine cannot be overstated. With the rise of biomarker-driven therapies, N6',N6'-dimethyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2,6'-diamine could be tailored to patient subgroups based on genetic profiling. This aligns with the broader shift toward patient-centric drug development, a major focus area for regulatory agencies like the FDA and EMA.